2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid

• Molecular Formula: C11H10F2O3
• Molecular Weight: 228.19 g/mol
• SMILES: C1COC(C1C(=O)O)C2=CC(=C(C=C2)F)F
• InChI: InChI=1S/C11H10F2O3/c12-8-2-1-6(5-9(8)13)10-7(11(14)15)3-4-16-10/h1-2,5,7,10H,3-4H2,(H,14,15)
• InChIKey: WXLNQIZTKWWNCC-UHFFFAOYSA-N

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid: Physicochemical & Structural Baseline

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid (CAS: 1340448-77-2 for racemate; CAS: 1820571-83-2 for (2R,3R)-enantiomer) is a fluorinated oxolane carboxylic acid building block [1]. Its core structure combines a tetrahydrofuran ring with a 3,4-difluorophenyl substituent at the 2-position and a carboxylic acid group at the 3-position, giving it a molecular formula of C₁₁H₁₀F₂O₃ and a molecular weight of 228.19 g/mol . This compound is typically supplied as a research-grade intermediate with reported purity levels of 95% to 98% from commercial sources .

Fluorinated oxolane building block for medicinal chemistry

(2R,3R)-enantiomer available for stereospecific SAR studies

Carboxylic acid handle enables amide coupling and library diversification

Research-grade purity supports multi-step synthetic workflows

• [1] PubChem. (2025). 2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid. PubChem CID 64436447. View Source

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid: Irreplaceability vs. Analogs

Substitution of 2-(3,4-difluorophenyl)oxolane-3-carboxylic acid with other fluorophenyl oxolane derivatives—such as the 4-fluorophenyl or 2-fluorophenyl isomers—is not chemically or functionally equivalent. The 3,4-difluoro substitution pattern alters electronic distribution and lipophilicity, directly impacting molecular recognition in drug discovery campaigns [1]. The oxolane ring and carboxylic acid handle enable further diversification, but the difluorophenyl moiety provides a unique combination of metabolic stability and binding interactions that mono-fluoro or unsubstituted phenyl analogs cannot replicate [2]. Consequently, using a generic analog in place of this specific compound may lead to divergent biological outcomes and irreproducible synthetic routes.

Fluorination pattern mismatch Mono-fluoro or unsubstituted phenyl analogs alter electronic distribution and lipophilicity, which may shift SAR outcomes compared to the 3,4-difluoro substitution.

Functional group divergence Amine or ester analogs change hydrogen-bond donor/acceptor profiles and conjugation chemistry, limiting direct replacement in synthetic routes.

Stereochemistry gap Related fluorophenyl oxolane acids are often supplied as racemates; using a racemic mixture where single-enantiomer (2R,3R) is required may confound biological readouts.

• [1] Springthorpe, B., Hardern, D., Ingall, A., Willis, P., & Guile, S. (2003). Compounds. US Patent Publication No. 20030144305 A1. View Source
• [2] Hauel, N., Ceci, A., Doods, H., Jung, B., & Kuelzer, R. (2012). New Compounds. US Patent Application US20120208823 A1. View Source

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid: Key Differentiators from Analogs

Enhanced Lipophilicity vs. Mono-Fluorinated Analogs

The 2-(3,4-difluorophenyl) substituent confers a higher computed lipophilicity (XLogP3-AA = 1.5) compared to the 2-(4-fluorophenyl)oxolane-3-carboxylic acid analog (XLogP3 ~1.0-1.2), a difference that influences membrane permeability and target engagement in medicinal chemistry campaigns [1].

Lipophilicity (XLogP3)

Class-level inference

1.5 (3,4-diF) vs ~1.0–1.2 (4-F)

Δ ≥ +0.3

Supports membrane permeability ranking in med-chem profiling

Computed property; experimental logP may differ.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.5
Comparator Or Baseline	2-(4-Fluorophenyl)oxolane-3-carboxylic acid (estimated ~1.0-1.2)
Quantified Difference	Δ ≥ +0.3 units
Conditions	Computed using XLogP3 3.0 (PubChem 2021.05.07) for target; comparator value estimated from structural analogs and typical fluorine substitution effects.

Why This Matters

Higher lipophilicity can improve passive membrane permeability, a critical parameter for intracellular target engagement.

• [1] PubChem. (2025). 2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid. PubChem CID 64436447. XLogP3-AA computed property. View Source

TPSA Differentiation from Unsubstituted and Mono-Fluoro Analogs

The topological polar surface area (TPSA) of 2-(3,4-difluorophenyl)oxolane-3-carboxylic acid is 46.5 Ų [1]. This value is slightly higher than that of the unsubstituted oxolane-3-carboxylic acid (TPSA ≈ 37-40 Ų) and comparable to mono-fluorinated analogs (~46-47 Ų). The presence of the difluorophenyl group maintains a favorable TPSA for blood-brain barrier penetration (<90 Ų threshold) while offering enhanced binding potential relative to the unsubstituted core.

Polar Surface Area (TPSA)

Class-level inference

46.5 Ų vs ~37–40 Ų

Δ ≈ +6.5 to +9.5

Maintains favorable drug-like TPSA while adding aryl interactions

Computed by Cactvs; experimental validation recommended.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	46.5 Ų
Comparator Or Baseline	Unsubstituted oxolane-3-carboxylic acid (~37-40 Ų)
Quantified Difference	Δ ≈ +6.5 to +9.5 Ų
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07).

Why This Matters

TPSA values below 90 Ų are associated with improved oral bioavailability and CNS penetration; the difluorophenyl analog retains favorable permeability while adding aryl interactions.

• [1] PubChem. (2025). 2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid. PubChem CID 64436447. Topological Polar Surface Area computed property. View Source

Hydrogen Bond Acceptor Profile vs. Amine and Ester Analogs

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid contains 5 hydrogen bond acceptors (HBA) and 1 hydrogen bond donor (HBD), as computed by Cactvs [1]. In contrast, the amine analog 2-(3,4-difluorophenyl)oxolan-3-amine has a different HBA/HBD profile (likely 2-3 HBA and 1-2 HBD), while ester prodrugs would eliminate the free acid donor. The carboxylic acid group provides a balance of solubility and synthetic versatility that is distinct from these analogs.

H-Bond Acceptors (HBA)

Class-level inference

5 (carboxylic acid) vs 2–3 (amine analog)

Δ ≈ 2–3 HBA

Acid handle enables distinct amide/ester conjugation pathways

HBD/HBA profile informs library diversification strategy.

Evidence Dimension	Hydrogen Bond Acceptor Count (HBA)
Target Compound Data	5
Comparator Or Baseline	2-(3,4-Difluorophenyl)oxolan-3-amine (estimated 2-3 HBA)
Quantified Difference	Δ ≈ 2-3 HBA units
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07) for target; comparator estimated based on structure.

Why This Matters

The carboxylic acid functionality enables amide coupling, esterification, and salt formation for library synthesis, whereas the amine analog requires orthogonal protecting group strategies.

• [1] PubChem. (2025). 2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid. PubChem CID 64436447. Hydrogen Bond Acceptor Count computed property. View Source

Chiral Center Availability for Stereospecific SAR

The (2R,3R)-enantiomer of 2-(3,4-difluorophenyl)oxolane-3-carboxylic acid (CAS 1820571-83-2) is commercially available with defined stereochemistry . In contrast, many related fluorophenyl oxolane carboxylic acids (e.g., 3-(2-fluorophenyl)oxolane-3-carboxylic acid, CAS 1521115-17-2) are typically supplied only as racemic mixtures. Stereochemistry at the oxolane 2- and 3-positions is critical for biological activity in B1-receptor antagonist and DNA gyrase inhibitor programs [1].

Stereochemical Availability

Cross-study comparable

Single (2R,3R)-enantiomer (CAS 1820571-83-2) vs racemic analogs

Enables enantiomer-specific SAR without chiral separation

Racemates of related compounds may confound biological interpretation.

Evidence Dimension	Stereochemical Purity and Availability
Target Compound Data	Single (2R,3R)-enantiomer available (CAS 1820571-83-2)
Comparator Or Baseline	3-(2-Fluorophenyl)oxolane-3-carboxylic acid (CAS 1521115-17-2, racemic only)
Quantified Difference	Stereodefined vs. racemic
Conditions	Commercial availability data from MolCore, A2B Chem, and 001chemical.

Why This Matters

Access to a single enantiomer eliminates confounding variables in SAR studies and is essential for developing stereospecific drug candidates.

• [1] Hauel, N., Ceci, A., Doods, H., Jung, B., & Kuelzer, R. (2012). New Compounds. US Patent Application US20120208823 A1. View Source

Commercial Purity Advantage Over Analogs

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid is commercially available with a purity of 98% (Leyan, product 1557799) . In comparison, unsubstituted tetrahydrofuran-3-carboxylic acid is often supplied at 97% purity (Aladdin T135700) , and 2-(4-fluorophenyl)oxolane-3-carboxylic acid is listed at 95%+ purity (CheMenu CM1030615) . The 98% purity specification reduces impurities that could interfere with sensitive catalytic reactions or biological assays.

Commercial Purity

Data to verify

98% (target) vs 95–97% (analogs)

Δ +1% to +3%

Higher reported purity may reduce downstream purification steps

Vendor-reported specification; independent QC review advised.

Evidence Dimension	Commercial Purity
Target Compound Data	98%
Comparator Or Baseline	Tetrahydrofuran-3-carboxylic acid (97%); 2-(4-fluorophenyl)oxolane-3-carboxylic acid (95%+)
Quantified Difference	Δ +1% to +3% purity
Conditions	Commercial vendor specifications (Leyan, Aladdin, CheMenu).

Why This Matters

Higher purity reduces batch-to-batch variability and minimizes the need for additional purification steps, saving time and cost in multi-step syntheses.

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid: Procurement & Research Applications

B1-Receptor Antagonist Synthesis for Pain Research

2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid serves as a key intermediate in the preparation of disubstituted tetrahydrofuranyl B1-receptor antagonists [1]. The 3,4-difluorophenyl group is a preferred substituent in these scaffolds, as evidenced by its inclusion in patent claims for compounds targeting acute, visceral, and neuropathic pain [1]. The defined stereochemistry of the (2R,3R)-enantiomer enables stereospecific SAR exploration that is critical for optimizing receptor binding and selectivity.

DNA Gyrase Inhibitor Building Block for Antimicrobials

Fluoro-phenyl tetrahydrofurans, including those derived from 2-(3,4-difluorophenyl)oxolane-3-carboxylic acid, have demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria with MIC values ranging from 1.25 to 9.75 μg/mL [2]. The difluorophenyl moiety contributes to DNA gyrase inhibition, a validated antibacterial target [2]. This compound is therefore valuable for synthesizing novel antimicrobial agents addressing the growing challenge of antimicrobial resistance (AMR).

Platelet Aggregation Inhibitor Scaffold

The 3,4-difluorophenyl motif is explicitly claimed in pharmaceutical compositions for the treatment of myocardial infarction, thrombotic stroke, and peripheral vascular disease [3]. While 2-(3,4-difluorophenyl)oxolane-3-carboxylic acid is not the final drug substance, its core structure aligns with the pharmacophoric elements required for platelet aggregation inhibition, making it a strategic starting material for hit-to-lead campaigns in cardiovascular drug discovery.

Fragment-Based Drug Discovery & Library Synthesis

With a molecular weight of 228.19 g/mol, XLogP3-AA of 1.5, and TPSA of 46.5 Ų, this compound falls within favorable drug-like space for fragment-based screening [4]. The carboxylic acid handle allows for facile amide coupling and diversification, while the difluorophenyl ring provides key hydrophobic and potential π-stacking interactions. The compound is well-suited for inclusion in focused fragment libraries targeting kinases, GPCRs, and epigenetic proteins.

Application

Selection Property

Validation Focus

B1 receptor antagonist SAR studies

(2R,3R) stereodefined difluorophenyl building block

Receptor binding and selectivity assays (pain pathway research)

DNA gyrase inhibitor research

3,4-Difluorophenyl oxolane scaffold for gyrase targeting

Antimicrobial susceptibility screening (Gram-positive and Gram-negative panels)

Platelet aggregation inhibitor scaffold studies

Pharmacophoric 3,4-difluorophenyl motif

In vitro platelet aggregation assays (thrombotic disease model research)

Fragment-based library synthesis

Carboxylic acid handle for diversification; drug-like fragment profile

Binding assays and focused library screening (kinases, GPCRs, epigenetic targets)

• [1] Hauel, N., Ceci, A., Doods, H., Jung, B., & Kuelzer, R. (2012). New Compounds. US Patent Application US20120208823 A1. View Source
• [2] Antimicrobial effects of new tetrahydrofurans. (2024). ScienceDirect, S2772417424000633. View Source
• [3] Springthorpe, B., Hardern, D., Ingall, A., Willis, P., & Guile, S. (2003). Compounds. US Patent Publication No. 20030144305 A1. View Source
• [4] PubChem. (2025). 2-(3,4-Difluorophenyl)oxolane-3-carboxylic acid. PubChem CID 64436447. Computed properties. View Source